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Compound of Interest

Compound Name: 2-Iodo-6-methylpyridine

Cat. No.: B1337604 Get Quote

This guide provides an in-depth overview of the chemical properties and synthesis of 2-Iodo-6-
methylpyridine, a key intermediate in various chemical syntheses. The information is tailored

for researchers, scientists, and professionals in the field of drug development and chemical

research.

Chemical Properties and Data
2-Iodo-6-methylpyridine is a substituted pyridine derivative. The inclusion of an iodine atom

makes it a versatile reagent, particularly in cross-coupling reactions where the iodo-group can

be readily substituted.

Identifier Value Source

Molecular Formula C6H6IN [1]

Molecular Weight 219.02 [1]

CAS Number 62674-71-9 [1]

Boiling Point 222.1±20.0 °C (Predicted) [1]

Density 1.810±0.06 g/cm³ (Predicted) [1]
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A common method for the synthesis of 2-Iodo-6-methylpyridine involves the halogen

exchange reaction from a corresponding bromo- or chloro-pyridine. A general procedure is

outlined below.

Synthesis of 2-Iodo-6-methylpyridine from 2-Bromo-6-methylpyridine:

This procedure details the conversion of 2-bromo-6-methylpyridine to 2-iodo-6-methylpyridine
using sodium iodide and acetyl chloride.

Materials:

2-Bromo-6-methylpyridine

Anhydrous acetonitrile

Sodium iodide

Acetyl chloride

Potassium carbonate/sodium bisulfite solution

Anhydrous sodium sulfate

Procedure:

To a solution of 2-bromo-6-methylpyridine (1.0 eq) in anhydrous acetonitrile, add sodium

iodide (1.6 eq).

Slowly add acetyl chloride (2.1 eq) dropwise to the mixture. The reaction mixture will form

a light-yellow suspension.

Heat the suspension to reflux and monitor the reaction progress using gas

chromatography (GC).

After an appropriate time (e.g., 16 hours), cool the reaction mixture.

The organic phases are combined and washed with a potassium carbonate/sodium

bisulfite solution.
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Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

The crude 2-iodo-6-methylpyridine, obtained as a dark oil, can often be used in

subsequent reactions without further purification.

Confirmation of Product:

The structure of the product can be confirmed by 1H NMR spectroscopy. For 2-iodo-6-
methylpyridine in CDCl3, the expected peaks are: δ 2.52 (s, 3H), 7.10 (d, 1H, J = 7.51

Hz), 7.20 (t, 1H, J = 7.69 Hz), 7.58 (d, 1H, J = 7.69 Hz).[1][2]

Logical Relationship of Compound Information
The following diagram illustrates the relationship between the key attributes of 2-Iodo-6-
methylpyridine.

Figure 1. Key Attributes of 2-Iodo-6-methylpyridine
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Figure 1. Key Attributes of 2-Iodo-6-methylpyridine

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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